Cas no 1426830-32-1 (1-4-(trifluoromethyl)phenyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-4-(trifluoromethyl)phenyl-1H-pyrazole-4-carbaldehyde
• CAS No: 1426830-32-1
• MF: C₁₁H₇F₃N₂O
• MW: 240.181292772293
• MDL: MFCD25091410
• CID: 4598783
• PubChem ID: 72191249
• Update Time: 2025-10-30

1-4-(trifluoromethyl)phenyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-[4-(Trifluoromethyl)phenyl]pyrazole-4-carbaldehyde
• 1-(4-(Trifluoromethyl)phenyl)-1H-pyrazole-4-carbaldehyde
• 1-[4-(trifluoromethyl)phenyl]-1H-pyrazole-4-carbaldehyde
• 1-(4-trifluoromethylphenyl)-1H-pyrazole-4-carbaldehyde
• BHC83032
• SY042547
• A920922
• Z1436527798
• CS-0374057
• EN300-141558
• MFCD25091410
• AKOS019819793
• AC4205
• VNUOVMAXQXJRSC-UHFFFAOYSA-N
• 1426830-32-1
• 1-4-(trifluoromethyl)phenyl-1H-pyrazole-4-carbaldehyde

• MDL： MFCD25091410
• Inchi： 1S/C11H7F3N2O/c12-11(13,14)9-1-3-10(4-2-9)16-6-8(7-17)5-15-16/h1-7H
• InChI Key： VNUOVMAXQXJRSC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)N1C=C(C=O)C=N1)(F)F

Computed Properties

• Exact Mass: 240.051
• Monoisotopic Mass: 240.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34.9

Additional information on 1-4-(trifluoromethyl)phenyl-1H-pyrazole-4-carbaldehyde

Comprehensive Overview of 1-4-(Trifluoromethyl)phenyl-1H-pyrazole-4-carbaldehyde (CAS No. 1426830-32-1)

1-4-(Trifluoromethyl)phenyl-1H-pyrazole-4-carbaldehyde (CAS No. 1426830-32-1) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This compound, characterized by its pyrazole core and trifluoromethylphenyl substituent, is a versatile building block for synthesizing more complex molecules. Its unique structural features make it particularly valuable in drug discovery and development, where researchers are constantly seeking novel scaffolds to address unmet medical needs.

The trifluoromethyl group in 1-4-(Trifluoromethyl)phenyl-1H-pyrazole-4-carbaldehyde enhances the compound's lipophilicity and metabolic stability, which are critical properties for pharmaceutical applications. This aligns with current trends in drug design, where fluorinated compounds are increasingly favored due to their improved bioavailability and target selectivity. Recent studies have highlighted the role of pyrazole derivatives in developing kinase inhibitors, anti-inflammatory agents, and antimicrobial drugs, making this compound a focal point for innovative research.

In agrochemical applications, 1-4-(Trifluoromethyl)phenyl-1H-pyrazole-4-carbaldehyde serves as a precursor for designing advanced pesticides and herbicides. The trifluoromethyl moiety is known to enhance the biological activity of agrochemicals, contributing to their efficacy and environmental stability. With growing global concerns about food security and sustainable agriculture, this compound is being explored for its potential in developing next-generation crop protection solutions.

From a synthetic chemistry perspective, the aldehyde functional group in 1-4-(Trifluoromethyl)phenyl-1H-pyrazole-4-carbaldehyde offers a reactive handle for further derivatization. Chemists can leverage this feature to create diverse libraries of compounds for high-throughput screening, a strategy widely used in modern drug discovery. The compound's compatibility with various coupling reactions, such as Suzuki-Miyaura and Click Chemistry, further expands its utility in combinatorial chemistry.

Environmental and regulatory considerations are also driving interest in 1-4-(Trifluoromethyl)phenyl-1H-pyrazole-4-carbaldehyde. As industries move toward greener chemistry practices, researchers are investigating safer synthetic routes and biodegradable derivatives of this compound. Its potential applications in organic electronics and photovoltaic materials are another area of exploration, aligning with the global push for renewable energy technologies.

In summary, 1-4-(Trifluoromethyl)phenyl-1H-pyrazole-4-carbaldehyde (CAS No. 1426830-32-1) represents a multifaceted compound with broad applicability across scientific disciplines. Its structural elegance and functional versatility position it as a key player in addressing contemporary challenges in healthcare, agriculture, and sustainable technology. As research continues to uncover new possibilities, this compound is poised to remain at the forefront of innovation in chemical sciences.